7-(Methylamino)thieno[2,3-b]pyrazine-6-carboxylic acid

• IUPAC Name: 7-(methylamino)thieno[2,3-b]pyrazine-6-carboxylic acid
• InChI: InChI=1S/C8H7N3O2S/c1-9-4-5-7(11-3-2-10-5)14-6(4)8(12)13/h2-3,9H,1H3,(H,12,13)
• InChI Key: WNBDDKULTLGXJX-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(SC2=NC=CN=C12)C(=O)O
• Molecular Formula: C8H7N3O2S
• Molecular Weight: 209.23 g/mol

Description

“7-(Methylamino)thieno[2,3-b]pyrazine-6-carboxylic acid” is a chemical compound with the CAS Number: 1351238-08-8. It has a molecular weight of 209.23. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of similar compounds, such as methyl 7-[(hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates, has been achieved by Pd-catalyzed C–N Buchwald–Hartwig cross-coupling. This involves the coupling of either methyl 7-aminothieno[3,2-b]pyrazine-6-carboxylate with (hetero)arylhalides or 7-bromothieno[2,3-b]pyrazine-6-carboxylate with (hetero)arylamines. The yields from these reactions are generally good to excellent.

Molecular Structure Analysis

The InChI Code for “7-(Methylamino)thieno[2,3-b]pyrazine-6-carboxylic acid” is 1S/C8H7N3O2S/c1-9-4-5-7(11-3-2-10-5)14-6(4)8(12)13/h2-3,9H,1H3,(H,12,13). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“7-(Methylamino)thieno[2,3-b]pyrazine-6-carboxylic acid” is a powder that is stored at room temperature.

Scientific Research Applications

Antitumor Activity

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Cell Cycle Analysis

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Apoptosis Induction

Apoptosis, or programmed cell death, is a crucial process in many biological systems. .

Toxicity Analysis in Non-Tumor Cells

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Synthesis of Novel Compounds

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Study of Different Mechanisms of Action

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Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

A solution of 7-(2,2,2-trifluoro-N-methylacetamido)thieno[2,3-b]pyrazine-6-carboxylate 11 (9.1 g, 27.3 mmol) and KOH (3 eq) in THF (40 mL), ethanol (40 mL) and water (20 mL) was stirred overnight at 60° C. Concentrated by evaporation (±10 mL), ice cold citric acid solution was added (200 mL) and stirred for 10 min. The resulting precipitate was collected, washed with water and dried to give compound 7-(methylamino)thieno[2,3-b]pyrazine-6-carboxylic acid 12 (5.6 g, 98%). 1H-NMR (400 MHz, DMSO-d6) 3.49 (s, 3H), 7.59 (br s, 2H) 8.72 (d, J=2.3 Hz, 1H), 8.74 (d, J=2.3 Hz, 1H) 12.95 (br s, 1H). (m/z)=210 (M+H)+.